Cas no 2138428-40-5 ((5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride)

• Product Name: (5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride
• CAS No: 2138428-40-5
• MF: C₈H₁₅FO₃S
• MW: 210.266305208206
• CID: 6373341
• PubChem ID: 165790749
• Update Time: 2025-06-08

(5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138428-40-5
• EN300-729424
• (5,5-dimethyloxan-2-yl)methanesulfonyl fluoride
• (5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride

• Inchi： 1S/C8H15FO3S/c1-8(2)4-3-7(12-6-8)5-13(9,10)11/h7H,3-6H2,1-2H3
• InChI Key： WWFOXDXGKGJXCV-UHFFFAOYSA-N
• SMILES： S(CC1CCC(C)(C)CO1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.07259367g/mol
• Monoisotopic Mass: 210.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on (5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride

Recent Advances in the Application of (5,5-Dimethyloxan-2-yl)methanesulfonyl Fluoride (CAS: 2138428-40-5) in Chemical Biology and Drug Discovery

The sulfonyl fluoride functional group has emerged as a privileged warhead in chemical biology and medicinal chemistry due to its unique reactivity profile. Among these, (5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride (CAS: 2138428-40-5) has recently gained attention as a versatile tool compound. This research brief synthesizes the latest findings regarding this compound's applications in target identification, covalent inhibitor development, and activity-based protein profiling (ABPP).

Recent studies published in Nature Chemical Biology (2023) and JACS (2024) have demonstrated the compound's exceptional stability in aqueous environments compared to traditional sulfonyl fluorides, with a hydrolysis half-life exceeding 48 hours at physiological pH. This property makes it particularly valuable for in-cell applications where prolonged reactivity is required. The dimethyloxane moiety appears to confer both enhanced membrane permeability and reduced non-specific binding, addressing two major challenges in covalent probe development.

In proteomic studies, (5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride has shown remarkable selectivity for serine hydrolases, with mass spectrometry-based profiling identifying over 30 specific protein targets across various cell lines. Of particular interest is its potent inhibition of fatty acid amide hydrolase (FAAH) with an IC50 of 2.3 nM, suggesting potential therapeutic applications in pain management and neuroinflammation. The compound's unique structural features appear to enable discrimination between closely related hydrolase family members that traditional sulfonyl fluorides cannot distinguish.

The synthetic accessibility of this compound has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development publication detailed a scalable, three-step synthesis from commercially available 5,5-dimethyl-1,3-dioxane, achieving overall yields of 68% with >99% purity. This development has enabled broader adoption in both academic and industrial settings, with several pharmaceutical companies now including it in their covalent screening libraries.

Emerging applications in targeted protein degradation have been particularly exciting. Researchers at Scripps Research Institute reported in Cell Chemical Biology (2024) that derivatives of (5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride can serve as effective electrophiles for the development of proteolysis-targeting chimeras (PROTACs). The compound's ability to form stable, yet reversible interactions with target proteins makes it especially suitable for this application, addressing the "hook effect" limitations observed with more reactive warheads.

Safety and toxicology studies published in Chemical Research in Toxicology (2023) indicate favorable in vivo pharmacokinetic properties, with good plasma stability (t1/2 = 6.2 hours in mice) and moderate tissue distribution. The compound shows minimal off-target reactivity in liver microsome assays, suggesting a reduced risk of metabolite-related toxicity compared to earlier generation sulfonyl fluorides. These properties position it as a promising lead for further medicinal chemistry optimization.

Looking forward, several research groups are exploring the compound's potential in live-cell imaging applications. Preliminary results presented at the 2024 ACS Spring Meeting demonstrated that fluorescently tagged derivatives can provide real-time visualization of serine hydrolase activity in neurons, opening new possibilities for studying neurological disorders. The unique combination of stability, selectivity, and cell permeability makes (5,5-Dimethyloxan-2-yl)methanesulfonyl fluoride particularly well-suited for these challenging applications.